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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for safely managing spills of 2-(2-ethoxyethoxy)ethyl acetate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with a 2-(2-ethoxyethoxy)ethyl acetate spill?

A1: The primary hazard is serious eye irritation.[1][2] It is classified as a Category 2A eye

irritant.[2] While it is considered to have low toxicity, direct contact can also cause mild skin

irritation.[2] The substance is a combustible liquid and may form explosive peroxides,

especially over time.[3] Vapors may be irritating to the respiratory tract.[2]

Q2: What immediate steps should I take after a spill occurs?

A2: The immediate priorities are to ensure the safety of all personnel, prevent the spill from

spreading, and eliminate ignition sources.[4][5] Evacuate non-essential personnel from the

immediate spill area. If the spill is significant, ensure adequate ventilation.[1][2][4]

Q3: What Personal Protective Equipment (PPE) is required for cleaning up a spill?

A3: To handle a spill of 2-(2-ethoxyethoxy)ethyl acetate safely, you must wear appropriate

Personal Protective Equipment (PPE). This includes:

Eye/Face Protection: Safety glasses with side-shields or chemical goggles are essential to

prevent eye contact.[4][5]
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Skin Protection: Chemical-resistant gloves (e.g., PVC) and a chemical-resistant apron or

long-sleeved clothing are necessary to prevent skin contact.[4][5]

Respiratory Protection: For large spills or in areas with inadequate ventilation, a vapor

respirator with an appropriate organic vapor cartridge is recommended.[4]

Q4: How do I contain and absorb the spilled material?

A4: Contain the spill to prevent it from spreading by using a non-combustible absorbent

material.[2] Suitable materials include:

Inert absorbent material such as vermiculite, dry sand, or earth.[2]

Do not use combustible materials like paper towels to absorb the initial spill.

Q5: What is the proper procedure for cleaning and decontaminating the spill area?

A5: Once the spill has been absorbed, use appropriate tools to collect the material into a

suitable, labeled container for chemical waste disposal.[1][2] After removing the absorbent

material, decontaminate the surface with a suitable solvent, followed by soap and water.

Ensure the area is well-ventilated during cleanup.

Quantitative Data Summary
Property Value

Flash Point 98 °C (208.4 °F) - closed cup[6]

Autoignition Temperature 310 °C[6]

Vapor Pressure 0.3 hPa (at 20 °C)[6]

Density 1.01 g/cm³ (at 20 °C)[6]

Detailed Experimental Protocol for Spill
Management
1.0 Purpose
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To provide a step-by-step procedure for the safe cleanup of a 2-(2-ethoxyethoxy)ethyl
acetate spill in a laboratory setting.

2.0 Materials

Personal Protective Equipment (PPE):

Safety goggles or glasses with side shields[4]

Chemical resistant gloves (e.g., PVC)[5]

Chemical resistant apron or lab coat[4]

Vapor respirator (if ventilation is inadequate)[4]

Spill Kit:

Inert absorbent material (e.g., vermiculite, dry sand, or earth)[2]

Two plastic or chemically resistant scoops or shovels

A labeled, sealable container for hazardous waste

Decontamination solution (e.g., a suitable laboratory detergent)

Paper towels

Heavy-duty plastic bags for disposal of contaminated materials

3.0 Procedure

Immediate Response:

1. Alert personnel in the immediate area of the spill.

2. If the spill is large or in a poorly ventilated area, evacuate the room.

3. Remove all sources of ignition from the area.[4][5]
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Donning PPE:

1. Put on safety goggles, chemical-resistant gloves, and a lab coat or apron.

2. If necessary, put on a vapor respirator.

Containment:

1. If the spill is spreading, create a dike around the spill using the inert absorbent material.

Absorption:

1. Cover the entire spill with a generous amount of inert absorbent material.[2]

2. Allow the absorbent material to fully soak up the liquid.

Cleanup:

1. Using two plastic scoops, carefully collect the absorbed material.

2. Place the contaminated absorbent material into the labeled hazardous waste container.[1]

[2]

Decontamination:

1. Wipe the spill area with a cloth or paper towels soaked in a suitable laboratory detergent.

2. Follow with a final rinse using a cloth or paper towels dampened with water.

3. Place all contaminated cleaning materials (cloths, paper towels) into a heavy-duty plastic

bag for disposal with the hazardous waste.

Post-Cleanup:

1. Seal the hazardous waste container and the plastic bag.

2. Remove and dispose of PPE according to your institution's guidelines.

3. Wash your hands thoroughly with soap and water.
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4. Report the spill to the appropriate safety personnel.

Spill Response Workflow

Spill of 2-(2-ethoxyethoxy)ethyl acetate Occurs

Assess Spill Size and Ventilation

Evacuate Area

Large Spill or Poor Ventilation

Don Appropriate PPE

Small Spill & Good Ventilation

Contain the Spill with Absorbent

Absorb the Spilled Liquid

Collect Contaminated Material

Decontaminate the Spill Area

Dispose of Waste Properly

Report the Incident
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Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-(2-ethoxyethoxy)ethyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

